Cas no 50743-02-7 (5-bromo-1H-imidazole-4-carboxylic acid)

• Product Name: 5-bromo-1H-imidazole-4-carboxylic acid
• CAS No: 50743-02-7
• MF: C₄H₃BrN₂O₂
• MW: 190.982819795609
• MDL: MFCD19689187
• CID: 1095278
• PubChem ID: 68485550
• Update Time: 2025-08-05

5-bromo-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-imidazole-5-carboxylic acid
• 5-bromo-1H-Imidazole-4-carboxylic acid
• SY283150
• 5-Bromo-3H-imidazole-4-carboxylic acid
• MFCD22194833
• MFCD19689187
• D86912
• 50743-02-7
• 5-Bromoimidazole-4-carboxylic Acid
• AKOS023402769
• WS-01395
• CS-0373016
• DA-37925
• EN300-317928
• SCHEMBL3028066
• ZXRQVGDOHXOSPK-UHFFFAOYSA-N
• DTXSID401282920
• 5-bromo-1H-imidazole-4-carboxylic acid

• MDL： MFCD19689187
• Inchi： 1S/C4H3BrN2O2/c5-3-2(4(8)9)6-1-7-3/h1H,(H,6,7)(H,8,9)
• InChI Key： ZXRQVGDOHXOSPK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=CN1

Computed Properties

• Exact Mass: 189.93779g/mol
• Monoisotopic Mass: 189.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 2.129±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 265 ºC
• Solubility: Slightly soluble (15 g/l) (25 º C),